Cas no 1804764-27-9 (6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804764-27-9
• MF: C₉H₁₁F₃N₂O₃
• MW: 252.190452814102
• CID: 4840787
• Update Time: 2025-06-09

6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H11F3N2O3/c1-16-8-7(17-9(10,11)12)5(4-15)2-6(3-13)14-8/h2,15H,3-4,13H2,1H3
• InChI Key： RNQBLSXEDYEMQF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(CN)C=C1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 0.3
• Topological Polar Surface Area: 77.6

Additional information on 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol

6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol: A Comprehensive Overview

The compound 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol, identified by the CAS Registry Number 1804764-27-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical synthesis. The structure of this molecule incorporates several functional groups, including an amino group, a methoxy group, a trifluoromethoxy group, and a hydroxymethyl group, all of which contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also allow for better control over the stereochemistry and purity of the final product. The integration of these cutting-edge techniques has significantly expanded the scope of applications for 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol, making it a valuable asset in both academic research and industrial settings.

One of the most promising areas of application for this compound is in the field of medicinal chemistry. The presence of multiple functional groups in its structure makes it an ideal candidate for drug design and development. For instance, the amino group can serve as a site for further functionalization, enabling the creation of bioisosteric analogs with enhanced pharmacokinetic properties. Similarly, the trifluoromethoxy group imparts unique electronic effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors.

In addition to its medicinal applications, 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol has shown potential in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in catalytic systems used for organic transformations. Recent studies have demonstrated its effectiveness as a ligand in asymmetric catalysis, where it facilitates the enantioselective synthesis of chiral molecules—a critical requirement in the pharmaceutical industry.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its identity and elucidate its molecular structure. These methods provide insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its physical and chemical properties.

From an environmental perspective, understanding the fate and behavior of 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol in natural systems is essential for assessing its potential impact on ecosystems. Research indicates that this compound undergoes biodegradation under specific conditions, though further studies are required to fully characterize its environmental persistence and toxicity.

In conclusion, 6-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-methanol represents a multifaceted compound with diverse applications across various scientific disciplines. Its intricate structure and functional groups make it a subject of interest for researchers seeking to explore novel chemical reactions and develop innovative materials. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is poised to play an increasingly significant role in both academic research and industrial applications.